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Compound of Interest

Compound Name: Oxaprozin

Cat. No.: B1677843 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical protocols for the handling of Oxaprozin, a

non-steroidal anti-inflammatory drug (NSAID). Adherence to these guidelines is essential for

ensuring the safety of all personnel and the integrity of research activities. This information is

intended for researchers, scientists, and professionals in drug development.

Hazard Identification and Personal Protective
Equipment (PPE)
Oxaprozin is classified as a hazardous substance. It is harmful if swallowed, causes skin and

serious eye irritation, and is toxic to aquatic life with long-lasting effects. All personnel must

wear appropriate PPE when there is a risk of exposure.[1]

Table 1: Summary of Oxaprozin Hazards
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Hazard Statement Classification

H302: Harmful if swallowed Acute toxicity - oral 4

H315: Causes skin irritation Skin irritation 2

H319: Causes serious eye irritation Eye irritation 2A

H411: Toxic to aquatic life with long lasting

effects
Aquatic Chronic 2

Minimum Required Personal Protective Equipment:

Gloves: Wear two pairs of chemical-resistant gloves. The outer glove should be removed

and disposed of after each task or batch. Change gloves regularly, at least hourly, or

immediately if torn or contaminated.[2]

Gown: A disposable, lint-free, low-permeability gown with a solid front, long sleeves, and

tight-fitting cuffs is required.[2]

Eye and Face Protection: Use safety glasses with side shields. In situations with a potential

for splashing, a face shield is necessary to provide full protection.[3]

Respiratory Protection: For routine handling in a well-ventilated area or a chemical fume

hood, respiratory protection may not be required. However, if dust is generated, a NIOSH-

approved N-95 or N-100 particulate respirator should be used. For large spills, a chemical

cartridge-type respirator is required.[3]
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Operational Plan for Handling Oxaprozin
1. Pre-Handling Procedures:

Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment.

Area Designation: Designate a specific area for handling Oxaprozin. This area should be

well-ventilated, ideally within a chemical fume hood.

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and have been recently tested. Have a spill kit appropriate for chemical spills

readily available.

2. Handling Procedures:

Avoid Dust Generation: Handle Oxaprozin in a manner that minimizes the generation of

dust. Use dry clean-up procedures such as a vacuum cleaner fitted with a HEPA filter for any

minor spills of dry solids.[1]

Avoid Personal Contact: Avoid all personal contact, including inhalation and contact with skin

and eyes.[1]

Storage: Store Oxaprozin in a tightly closed, light-resistant container at a controlled room

temperature between 20°C to 25°C (68°F to 77°F).[4][5]

3. Spill Management:

Minor Spills:

Immediately alert personnel in the area.

Wearing appropriate PPE, clean up the spill using a damp cloth or a vacuum with a HEPA

filter to avoid dust generation.[1][6]

Place all contaminated materials into a sealed, labeled container for disposal.

Thoroughly decontaminate the spill area.[6]
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Major Spills:

Evacuate all non-essential personnel from the area.[6]

Alert emergency responders and inform them of the location and nature of the hazard.[1]

Only trained personnel should undertake clean-up operations.[6]

Disposal Plan
All waste containing Oxaprozin must be treated as hazardous waste.

Waste Collection: Collect all Oxaprozin waste, including contaminated PPE and cleaning

materials, in a designated, clearly labeled, and sealed container.[6]

Disposal Regulations: Dispose of all waste in accordance with local, state, and federal

regulations.[1][6] Do not dispose of Oxaprozin down the drain or in the regular trash.

Container Management: Puncture empty containers to prevent reuse and dispose of them at

an authorized landfill.[1]

By strictly adhering to these procedures, you contribute to a safer laboratory environment and

ensure the responsible handling of hazardous materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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